Cas no 2137800-50-9 (3-(cyclopropylmethyl)-4-nitro-1H-pyrazole)

• Product Name: 3-(cyclopropylmethyl)-4-nitro-1H-pyrazole
• CAS No: 2137800-50-9
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5769329
• PubChem ID: 67449759
• Update Time: 2023-12-26

3-(cyclopropylmethyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1132171
• SCHEMBL2551773
• 2137800-50-9
• 3-(cyclopropylmethyl)-4-nitro-1H-pyrazole

• Inchi： 1S/C7H9N3O2/c11-10(12)7-4-8-9-6(7)3-5-1-2-5/h4-5H,1-3H2,(H,8,9)
• InChI Key： WPZJTLGFIYDCRO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1CC1CC1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų